Cas no 339010-55-8 (2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile)

• Product Name: 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile
• CAS No: 339010-55-8
• CID: 4648362
• Update Time: 2025-07-20

2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile

Comprehensive Overview of 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile (CAS No. 339010-55-8)

2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile, identified by its CAS number 339010-55-8, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound features a unique molecular structure combining a pyridine ring substituted with chloro and trifluoromethyl groups, along with a phenylacetonitrile moiety. Such structural attributes make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced stability and bioactivity. Researchers and industry professionals frequently search for terms like "trifluoromethyl pyridine derivatives", "chloro-substituted nitriles", and "agrochemical intermediates", reflecting the growing interest in this chemical space. The compound's CAS no. 339010-55-8 is often queried in databases for its physicochemical properties, synthetic routes, and potential applications.

The synthesis of 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile typically involves multi-step reactions, including halogenation, cyanation, and cross-coupling processes. Its pyridine core is particularly noteworthy, as this heterocycle is a common motif in pharmaceuticals and crop protection agents. The presence of the trifluoromethyl group enhances the compound's lipophilicity, which can improve membrane permeability in biological systems.

From an application perspective, this compound is explored as a key intermediate in the development of pesticides and herbicides. Its structural features align with the industry's focus on eco-friendly and high-efficacy agrochemicals. Searches for "sustainable crop protection chemicals" and "novel pyridine-based agrochemicals" highlight the relevance of such compounds in modern agriculture.

In the pharmaceutical sector, 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile is investigated for its potential in drug discovery. The nitrile functional group offers versatility for further derivatization, making it a candidate for kinase inhibitors or anti-inflammatory agents. Queries like "nitrile-containing drug candidates" and "pyridine scaffolds in medicinal chemistry" underscore its significance in this domain.

Analytical characterization of this compound includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial use. The CAS registry number 339010-55-8 serves as a critical identifier for accessing reliable data across scientific literature and commercial catalogs.

Environmental and safety profiles of 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile are also of interest. With increasing regulatory scrutiny, terms like "green chemistry alternatives" and "biodegradable intermediates" are frequently searched. While this compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure workplace safety.

Market trends indicate a rising demand for halogenated and fluorinated compounds, driven by their utility in high-value applications. The CAS no. 339010-55-8 is often referenced in patents and technical documents, highlighting its commercial potential. Companies specializing in custom synthesis and fine chemicals frequently list this compound in their portfolios to cater to diverse client needs.

In summary, 2-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylacetonitrile (339010-55-8) represents a versatile and strategically important chemical building block. Its applications span agrochemicals, pharmaceuticals, and material science, aligning with contemporary research priorities. As the scientific community continues to explore heterocyclic compounds and fluorine chemistry, this compound is poised to remain a focal point in innovation and development.